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Compound of Interest

Compound Name: Galanthamine

Cat. No.: B15607146 Get Quote

-An-In-depth-Review-for-Drug-Development-Professionals-

This-document-provides-a-comprehensive-overview-of-preclinical-research-on-galanthamine-

a-key-therapeutic-agent-in-the-management-of-neurodegenerative-diseases-It-is-intended-for-

researchers-scientists-and-professionals-involved-in-drug-development-offering-detailed-

insights-into-galanthamine’s-mechanisms-of-action-experimental-protocols-and-effects-on-

various-pathological-hallmarks-of-diseases-like-Alzheimer's-and-Parkinson's-

1-Introduction-to-Galanthamine
Galanthamine-is-a-tertiary-alkaloid-initially-isolated-from-plants-of-the-Amaryllidaceae-family-

such-as-Galanthus-nivalis-(the-common-snowdrop)-[1]-It-is-a-reversible-competitive-inhibitor-

of-the-acetylcholinesterase-(AChE)-enzyme-and-is-clinically-used-for-the-symptomatic-

treatment-of-mild-to-moderate-dementia-associated-with-Alzheimer's-disease-(AD)-[2][3]-

Beyond-its-primary-role-as-an-AChE-inhibitor-galanthamine-exhibits-a-unique-dual-

mechanism-of-action-by-also-acting-as-a-positive-allosteric-modulator-of-nicotinic-

acetylcholine-receptors-(nAChRs)-[4][5]-This-dual-action-distinguishes-it-from-other-AChE-

inhibitors-and-is-hypothesized-to-contribute-to-its-neuroprotective-effects-[6][7]

2-Mechanism-of-Action
Galanthamine's-therapeutic-effects-in-neurodegenerative-diseases-are-attributed-to-its-

bifunctional-cholinergic-activity:
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1-Acetylcholinesterase-(AChE)-Inhibition:-By-reversibly-inhibiting-AChE-the-enzyme-

responsible-for-the-breakdown-of-acetylcholine-(ACh)-galanthamine-increases-the-

concentration-and-prolongs-the-availability-of-ACh-in-the-synaptic-cleft-[4][7]-This-enhances-

cholinergic-neurotransmission-which-is-significantly-impaired-in-AD-due-to-the-degeneration-

of-cholinergic-neurons-[4]

2-Allosteric-Potentiation-of-Nicotinic-Receptors-(nAChRs):-Galanthamine-binds-to-an-

allosteric-site-on-nAChRs-inducing-a-conformational-change-that-increases-the-receptor's-

sensitivity-and-response-to-ACh-[7][8]-This-action-is-not-shared-by-other-AChE-inhibitors-like-

donepezil-or-rivastigmine-[8][9]-This-allosteric-modulation-applies-to-several-nAChR-subtypes-

including-the-α4β2-and-α7-subtypes-which-are-abundant-in-the-brain-and-play-crucial-roles-in-

cognitive-functions-and-neuroprotection-[9][10][11]
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Dual mechanism of action of Galanthamine.

3-Preclinical-Studies-in-Alzheimer's-Disease-(AD)
Preclinical-research-has-extensively-investigated-galanthamine's-effects-using-in-vitro-and-in-

vivo-models-of-AD-These-studies-highlight-its-potential-to-not-only-provide-symptomatic-relief-

but-also-to-modify-the-underlying-disease-pathophysiology-
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3-1-Effects-on-Amyloid-β-(Aβ)-Pathology
-In-Vitro-Studies:-Galanthamine-has-been-shown-to-protect-neuronal-cells-from-Aβ-induced-

toxicity-and-DNA-damage-[12]-It-can-modulate-the-non-amyloidogenic-processing-of-the-

amyloid-precursor-protein-(APP)-and-inhibit-the-aggregation-and-toxicity-of-the-Aβ-peptide-[12]

-In-Vivo-Studies:-In-transgenic-mouse-models-of-AD-such-as-the-APP/PS1-model-chronic-

treatment-with-galanthamine-has-demonstrated-a-reduction-in-the-total-amyloid-plaque-load-

in-the-hippocampus-[13]-Early-administration-of-galanthamine-has-also-been-found-to-

suppress-oxidative-stress-and-improve-cognitive-behavior-in-these-mice-[14]

3-2-Neuroprotective-and-Anti-inflammatory-Effects
Galanthamine's-neuroprotective-properties-are-largely-mediated-through-its-interaction-with-

nAChRs-particularly-the-α7-subtype-[6]-Activation-of-α7-nAChRs-triggers-intracellular-

signaling-cascades-that-protect-neurons-from-apoptosis-and-oxidative-stress-[4][15]-Studies-

have-shown-that-galanthamine-can-upregulate-the-protective-protein-Bcl-2-and-inhibit-the-

production-of-reactive-oxygen-species-(ROS)-[15][16]-Furthermore-in-APP/PS1-mice-

galanthamine-treatment-inhibited-astrocyte-activation-a-key-feature-of-neuroinflammation-

and-decreased-the-expression-of-pro-inflammatory-cytokines-like-TNF-α-and-IL-6-[13]

3-3-Quantitative-Data-from-Preclinical-AD-Studies
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Model/System
Parameter

Measured

Effect of

Galanthamine

Dosage/Concen

tration
Reference

APP/PS1 Mice

Cognitive

Performance

(Morris Water

Maze)

Significantly

improved escape

latencies on days

6 and 7 of

testing.

5 mg/kg, i.p.,

twice daily for 8

weeks

[13]

APP/PS1 Mice

Amyloid Plaque

Load

(Hippocampus)

Reduced the

total area of

amyloid load.

5 mg/kg, i.p.,

twice daily for 8

weeks

[13]

APP/PS1 Mice
Astrocyte

Activation

Inhibited

astrocyte

activation.

5 mg/kg, i.p.,

twice daily for 8

weeks

[13]

Rat Hippocampal

Slices (OGD

model)

Cell Death

Reduced cell

death to almost

control levels.

15 μM [16]

Human nAChRs

(HEK-293 cells)

Agonist

Response

Potentiation

Potentiated

responses of

α3β4, α4β2,

α6β4, and α7/5-

HT3 nAChRs.

0.1-1 μM [8]

3-4-Experimental-Protocols
-Animal-Model-and-Drug-Administration-(Based-on-T-Kadri-et-al-2017)-

-Model:-10-month-old-APP/PS1-transgenic-mice-and-age-matched-C57BL/6-wild-type-mice-

[13] -Treatment:-Galanthamine-(5-mg/kg)-or-0-9%-saline-was-administered-intraperitoneally-

(i-p-)-twice-daily-for-eight-consecutive-weeks-[13] -Rationale:-This-chronic-dosing-regimen-is-

designed-to-assess-the-long-term-effects-of-galanthamine-on-cognitive-function-and-AD-

pathology-in-a-well-established-transgenic-model-

-Behavioral-Testing:-Morris-Water-Maze-(MWM)-
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-Purpose:-To-assess-spatial-learning-and-memory-[13] -Protocol:-Mice-are-trained-to-find-a-

hidden-platform-in-a-circular-pool-of-water-over-several-days-Key-metrics-include-escape-

latency-(time-to-find-the-platform)-and-the-number-of-platform-crossings-during-a-probe-trial-

(when-the-platform-is-removed)-[13] -Analysis:-A-reduction-in-escape-latency-over-training-

days-and-an-increased-number-of-platform-crossings-indicate-improved-cognitive-

performance-[13]
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Workflow for preclinical evaluation in AD mice.
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4-Preclinical-Studies-in-Parkinson's-Disease-(PD)
While-less-extensive-than-for-AD-preclinical-evidence-suggests-galanthamine-may-also-be-

beneficial-for-Parkinson's-disease-particularly-for-the-cognitive-impairments-associated-with-

PD-dementia-(PDD)-[17]

4-1-Rationale-and-Mechanism
The-pathophysiology-of-PDD-involves-deficits-in-multiple-neurotransmitter-systems-including-

the-cholinergic-system-[17]-Galanthamine's-ability-to-enhance-cholinergic-signaling-via-AChE-

inhibition-and-α7-nAChR-modulation-is-the-primary-rationale-for-its-investigation-in-PDD-[11]

[18]

4-2-Key-Findings
-Synergistic-Effects:-Preclinical-studies-often-investigate-galanthamine-in-combination-with-

other-agents-For-instance-the-combination-of-galanthamine-and-memantine-(an-NMDA-

receptor-antagonist)-has-shown-synergistic-effects-on-cognitive-enhancement-in-animal-

models-of-PD-[17] -Modulation-of-Neurotransmitter-Release:-The-stimulation-of-presynaptic-

nAChRs-by-galanthamine-can-modulate-the-release-of-other-neurotransmitters-such-as-

dopamine-and-glutamate-which-are-dysregulated-in-PD-[11]

5-Signaling-Pathways-Modulated-by-Galanthamine
Galanthamine's-neuroprotective-effects-are-mediated-by-the-activation-of-specific-

intracellular-signaling-pathways-downstream-of-nAChR-activation-

-PI3K/Akt-Pathway:-Activation-of-α7-nAChRs-can-stimulate-the-phosphoinositide-3-kinase-

(PI3K)/Akt-signaling-cascade-This-pathway-is-crucial-for-promoting-cell-survival-and-inhibiting-

apoptosis-[15][19]

-Jak2/STAT3-Pathway:-In-models-of-ischemia/reperfusion-injury-galanthamine's-

neuroprotective-effects-were-shown-to-be-dependent-on-the-Janus-kinase-2-(Jak2)-pathway-

Activation-of-this-pathway-via-nAChRs-leads-to-the-inhibition-of-pro-inflammatory-and-pro-

apoptotic-factors-like-NF-κB-and-iNOS-[16]
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-MAPK/ERK-Pathway:-Some-studies-suggest-that-galanthamine-can-activate-the-MAPK/JNK-

signaling-pathway-to-enhance-the-expression-of-α7nAChRs-while-inhibiting-the-PI3K/Akt-

pathway-to-promote-neuronal-autophagy-and-clearance-of-Aβ-[19][20]

Galanthamine
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Key neuroprotective signaling pathways.

6-Conclusion-and-Future-Directions
Preclinical-studies-provide-robust-evidence-for-the-multifaceted-actions-of-galanthamine-in-

the-context-of-neurodegenerative-diseases-Its-dual-mechanism-of-AChE-inhibition-and-

nAChR-allosteric-modulation-underpins-its-ability-to-not-only-enhance-cholinergic-

transmission-but-also-to-exert-significant-neuroprotective-anti-inflammatory-and-disease-

modifying-effects-in-AD-models-The-data-strongly-support-its-role-in-reducing-Aβ-pathology-

and-neuroinflammation-

Future-preclinical-research-should-continue-to-explore: -The-long-term-disease-modifying-

potential-of-galanthamine-in-a-wider-range-of-neurodegenerative-disease-models- -The-

therapeutic-potential-of-combination-therapies-involving-galanthamine-for-synergistic-effects-

as-suggested-by-studies-in-PDD-[17] -The-precise-molecular-mechanisms-linking-nAChR-

modulation-to-the-clearance-of-pathological-protein-aggregates-and-the-suppression-of-

neuroinflammation-

This-comprehensive-understanding-from-preclinical-models-is-vital-for-the-design-of-more-

effective-clinical-trials-and-the-development-of-next-generation-therapeutics-for-devastating-

neurodegenerative-disorders-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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